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Compound of Interest

Compound Name: 4-methyl-1H-indol-5-amine
CAS No.: 196205-06-8
Cat. No.: B169860

Get Quote

An In-depth Technical Guide to the Characterization of 4-Methyl-5-aminoindole (CAS Number:
196205-06-8)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the characterization of 4-Methyl-5-
aminoindole (CAS No. 196205-06-8), a heterocyclic aromatic compound of interest in medicinal
chemistry and drug development. This document compiles available data on its chemical and
physical properties, along with a putative synthesis protocol and analytical methodologies.
While specific experimental data for this compound is limited in publicly accessible literature,
this guide provides characterization data for a closely related analog, 1-Methyl-5-amino-1H-
indole, to serve as a valuable reference point. This guide is intended to support researchers in
the synthesis, identification, and utilization of 4-Methyl-5-aminoindole for further research and
development.

Introduction

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b169860#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169860?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

Indole and its derivatives are a critical class of heterocyclic compounds widely found in natural
products and synthetic molecules with significant biological activities. The indole scaffold is a
privileged structure in medicinal chemistry, forming the core of numerous approved drugs and
clinical candidates. 4-Methyl-5-aminoindole, with its distinct substitution pattern, presents a
valuable building block for the synthesis of novel bioactive molecules. The presence of a
primary amino group and a methyl group on the indole core offers opportunities for diverse
chemical modifications to explore structure-activity relationships (SAR) in drug discovery
programs.

Chemical and Physical Properties

4-Methyl-5-aminoindole is a solid at room temperature with a molecular formula of CoH10N2 and
a molecular weight of 146.19 g/mol .[1][2][3] The compound is also known by its IUPAC name,
4-methyl-1H-indol-5-amine.[1][2][3] Purity levels from commercial suppliers are typically
reported to be in the range of 95-97%.[4]

Table 1: Physicochemical Properties of 4-Methyl-5-aminoindole

Property Value Reference(s)
CAS Number 196205-06-8 [11[2]1[3]
Molecular Formula CoH1oN2 [1112][3]
Molecular Weight 146.19 g/mol [11[2][3]
IUPAC Name 4-methyl-1H-indol-5-amine [1112][3]
Appearance Light brown to brown solid [5]

Boiling Point (Predicted)

352.6+22.0°C

[5]

Density (Predicted)

1.213 + 0.06 g/cm?3

[5]

pKa (Predicted)

17.75+0.30

[5]

Storage Conditions

Keep in dark place, Inert
atmosphere, Room

temperature

[5]
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Synthesis and Purification

While a specific, detailed experimental protocol for the synthesis of 4-Methyl-5-aminoindole is
not readily available in the reviewed literature, a general and plausible route can be
extrapolated from the synthesis of structurally similar aminoindoles. A common and effective
method for preparing substituted indoles is the reductive cyclization of a corresponding ortho-
nitro precursor.

Putative Experimental Protocol: Reductive Cyclization

This protocol is a generalized procedure based on common methods for synthesizing
substituted indoles and should be optimized for the specific synthesis of 4-Methyl-5-
aminoindole.

3.1.1. Synthesis of a Precursor: A suitable starting material would be a substituted o-
nitrotoluene derivative, such as 1-methyl-2,4-dinitro-5-methylbenzene. The synthesis of such
precursors can be achieved through standard nitration reactions on commercially available
starting materials.

3.1.2. Reductive Cyclization:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve the nitro-precursor (1.0 eq) in a suitable solvent such as acetic acid or
ethanol.

» Addition of Reducing Agent: Add a reducing agent. For example, add iron powder (Fe, ~5.0
eq) in portions, followed by a catalytic amount of hydrochloric acid (HCI). Alternatively, tin(ll)
chloride (SnClz, ~4.0 eq) in ethanol can be used.

o Reaction: Heat the mixture to reflux (typically 80-100°C) and monitor the reaction progress
using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-
MS). The reaction may take several hours.

o Workup: After the reaction is complete, cool the mixture to room temperature and filter it
through a pad of celite to remove metal salts.
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o Extraction: Neutralize the filtrate with a base (e.g., saturated sodium bicarbonate solution)
and extract the product with an organic solvent like ethyl acetate or dichloromethane.

 Purification: Wash the combined organic layers with brine, dry over anhydrous sodium
sulfate (NazS0Oa), and concentrate under reduced pressure. The crude product can then be
purified by column chromatography on silica gel to yield 4-Methyl-5-aminoindole.[1]

Click to download full resolution via product page

Figure 1: Generalized workflow for the putative synthesis of 4-Methyl-5-aminoindole.

Analytical Characterization

Detailed analytical data for 4-Methyl-5-aminoindole is not extensively published. However,
standard analytical techniques for the characterization of organic molecules, such as Nuclear
Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and High-Performance
Liquid Chromatography (HPLC), would be employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a fundamental technique for the structural elucidation of organic
compounds. For 4-Methyl-5-aminoindole, both *H and 13C NMR spectra would be essential for
confirming its structure.

As a proxy, the NMR data for the structurally related compound 1-Methyl-5-amino-1H-indole is
presented in Table 2.[6] This data can serve as a useful guide for interpreting the spectra of 4-
Methyl-5-aminoindole.

Table 2: NMR Data for 1-Methyl-5-amino-1H-indole[6]
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Nucleus Chemical Shift (8, ppm) Solvent

7.09 (dd, J=9.2, 5.8 Hz, 2H),
6.68 (s, 1H), 6.54 (d, J=4.5 Hz,

1H NMR [Ds]DMSO
1H), 6.10 (d, J=2.9 Hz, 1H),

4.45 (bs, 2H), 3.66 (s, 3H)

211.30, 141.55, 130.56,
13C NMR 129.22,111.82, 109.77, [Ds]DMSO
103.59, 98.77, 32.65

Experimental Protocol for NMR Analysis:

o Sample Preparation: Dissolve approximately 5-10 mg of the purified 4-Methyl-5-aminoindole
in a suitable deuterated solvent (e.g., DMSO-ds, CDCI3) in an NMR tube.

o Data Acquisition: Acquire *H and 3C NMR spectra on a spectrometer (e.g., 400 or 500 MHz).
Standard pulse programs should be used.

o Data Processing: Process the raw data (Fourier transformation, phase correction, baseline
correction) and integrate the signals in the *H NMR spectrum.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and elemental composition of a
compound. High-resolution mass spectrometry (HRMS) would provide the exact mass,
confirming the molecular formula CoHioNz2.

Experimental Protocol for MS Analysis:

o Sample Preparation: Prepare a dilute solution of the compound in a suitable solvent (e.qg.,
methanol, acetonitrile).

o Data Acquisition: Introduce the sample into the mass spectrometer using an appropriate
ionization technique, such as Electrospray lonization (ESI) or Atmospheric Pressure
Chemical lonization (APCI).

e Analysis: Determine the mass-to-charge ratio (m/z) of the molecular ion peak [M+H]*.
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High-Performance Liquid Chromatography (HPLC)

HPLC is a crucial technique for assessing the purity of a compound and for quantitative
analysis. A reversed-phase HPLC method would be suitable for 4-Methyl-5-aminoindole.

Putative HPLC Method:

Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 pm).

e Mobile Phase: A gradient of water (A) and acetonitrile (B), both containing 0.1% formic acid
or trifluoroacetic acid.

e Flow Rate: 1.0 mL/min.
o Detection: UV detection at a suitable wavelength (e.g., 254 nm or 280 nm).

e Injection Volume: 10 pL.

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169860?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

-

Sample Preparation

4-Methyl-5-aminoindole

'

Dissolve in
Mobile Phase

-

~

HPLC ;ystem

Injector

'

C18 Column

'

UV Detector

\

/

-

Data Walysis

Chromatogram

'

Purity Assessment

\

/

Click to download full resolution via product page

Figure 2: General experimental workflow for HPLC analysis.

Biological Activity and Signaling Pathways
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Currently, there is no specific information in the scientific literature detailing the biological
activity or the signaling pathways associated with 4-Methyl-5-aminoindole. However, the
aminoindole scaffold is known to be a key pharmacophore in a variety of biologically active
compounds. Derivatives of aminoindoles have shown a broad range of activities, including but
not limited to, kinase inhibition, antimicrobial effects, and central nervous system activity.

Further research is required to elucidate the specific biological targets and mechanisms of
action for 4-Methyl-5-aminoindole. High-throughput screening against various biological targets
would be the first step in identifying its potential therapeutic applications.

4-Methyl-5-aminoindole |—>| High-Throughput Screening |—>Idemlﬁed Hits

Target Identification |—>| Lead Optimization |—>| Preclinical Studies |—>| Clinical Trials

Click to download full resolution via product page

Figure 3: Logical relationship in the drug discovery process for 4-Methyl-5-aminoindole.

Conclusion

4-Methyl-5-aminoindole (CAS 196205-06-8) is a valuable chemical entity with potential
applications in drug discovery and medicinal chemistry. This technical guide has summarized
the available physicochemical properties and provided putative protocols for its synthesis and
analytical characterization. While specific experimental data for this compound remains scarce,
the information provided for closely related analogs offers a solid foundation for researchers.
Further investigation into its synthesis, comprehensive characterization, and biological
evaluation is warranted to fully explore the potential of this and related aminoindole derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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